Cas no 591-43-5 (Benzenamine, ethanedioate (2:1))

• Product Name: Benzenamine, ethanedioate (2:1)
• CAS No: 591-43-5
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 339691
• PubChem ID: 71443120
• Update Time: 2025-04-19

Benzenamine, ethanedioate (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, ethanedioate (2:1)
• anilinium oxalate
• aniline,oxalic acid
• UNII-JFG6R45N6D
• 591-43-5
• aniline hemioxalate
• Q27281491
• Aniline, oxalate (2:1)
• Aniline oxalate [MI]
• JFG6R45N6D

• Inchi： 1S/2C6H7N.C2H2O4/c2*7-6-4-2-1-3-5-6;3-1(4)2(5)6/h2*1-5H,7H2;(H,3,4)(H,5,6)
• InChI Key： KTFFTVGPHKWIOK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.NC1C=CC=CC=1.NC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.11108
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 135.54